Cas no 1193-43-7 (bicyclo[2.2.2]octan-1-amine;hydrochloride)

• Product Name: bicyclo[2.2.2]octan-1-amine;hydrochloride
• CAS No: 1193-43-7
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD28009517
• CID: 4562612
• PubChem ID: 13182386
• Update Time: 2025-06-08

bicyclo[2.2.2]octan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octan-1-amine hydrochloride
• KRLMHOAIQRMILW-UHFFFAOYSA-N
• bicyclo[2.2.2]octan-1-amine hcl
• SB12137
• 1-aminobicyclo[2.2.2]octane hydrochloride
• bicyclo[2.2.2]octan-1-amine, hydrochloride
• Z2235681455
• bicyclo[2.2.2]octan-1-amine;hydrochloride
• SCHEMBL23141228
• BAA19343
• SY206521
• 1193-43-7
• Bicyclo[2.2.2]octane-1-Amine HCl
• EN300-234103
• AS-37604
• CS-0049785
• AKOS037643833
• Bicyclo[2.2.2]octan-1-aminehydrochloride
• MFCD28009517

• MDL： MFCD28009517
• Inchi： 1S/C8H15N.ClH/c9-8-4-1-7(2-5-8)3-6-8;/h7H,1-6,9H2;1H
• InChI Key： KRLMHOAIQRMILW-UHFFFAOYSA-N
• SMILES： Cl.NC12CCC(CC1)CC2

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on bicyclo[2.2.2]octan-1-amine;hydrochloride

Introduction to Bicyclo[2.2.2]octan-1-amine;hydrochloride (CAS No. 1193-43-7)

Bicyclo[2.2.2]octan-1-amine;hydrochloride, with the chemical identifier CAS No. 1193-43-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of bicyclo[2.2.2]octan-1-amine;hydrochloride consists of a tricyclic system with a nitrogen-containing side chain, which contributes to its distinctive chemical properties and reactivity. This compound belongs to the class of nitrogen-containing heterocycles, which are widely recognized for their role in biological processes and pharmacological effects. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various chemical and biological assays.

In recent years, bicyclo[2.2.2]octan-1-amine;hydrochloride has been studied for its potential applications in the development of novel therapeutic agents. Researchers have explored its interactions with biological targets, including enzymes and receptors, to identify possible mechanisms of action. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and other metabolic conditions.

The synthesis of bicyclo[2.2.2]octan-1-amine;hydrochloride involves multi-step organic reactions that highlight the compound's synthetic versatility. The tricyclic core can be constructed through various cyclization strategies, while the introduction of the amine group and subsequent salt formation are critical steps in obtaining the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

One of the most compelling aspects of bicyclo[2.2.2]octan-1-amine;hydrochloride is its structural motif, which mimics natural products found in plants and microorganisms. These natural products often serve as inspiration for drug design due to their biological activity and unique chemical structures. By studying compounds like bicyclo[2.2.2]octan-1-amine;hydrochloride, scientists can gain insights into how structural features influence biological function, potentially leading to the discovery of new therapeutic targets.

Recent research has also focused on the pharmacokinetic properties of bicyclo[2.2.2]octan-1-amine;hydrochloride. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing effective drugs. Studies have shown that modifications to the molecular structure can significantly impact these properties, offering opportunities to optimize drug delivery and efficacy.

The hydrochloride form of bicyclo[2.2.2]octan-1-amine;hydrochloride has been particularly useful in preclinical studies due to its improved solubility in aqueous solutions. This characteristic allows for easier formulation into drug delivery systems, such as oral tablets or injectable solutions, which are essential for clinical trials and therapeutic applications.

Another area of interest is the potential role of bicyclo[2.2.2]octan-1-amine;hydrochloride in modulating inflammatory pathways. Chronic inflammation is associated with a variety of diseases, including cardiovascular disorders, autoimmune conditions, and cancer. By investigating how this compound interacts with inflammatory mediators and signaling pathways, researchers aim to uncover new strategies for treating these conditions.

The chemical diversity inherent in bicyclo[2.2.2]octan-1-amine;hydrochloride also makes it a valuable scaffold for structure-based drug design (SBDD). SBDD involves using computational methods to predict how a molecule will bind to a target protein or enzyme based on its three-dimensional structure. This approach has been instrumental in developing targeted therapies with high specificity and low toxicity.

In conclusion,bicyclo[2.2.2]octan-1-amine;hydrochlorride (CAS No. 1193- 43- 7) represents an exciting area of research with significant potential in pharmaceutical development. Its unique structural features, biological activities, and synthetic accessibility make it a valuable candidate for further exploration. As our understanding of its pharmacological properties continues to grow, we can anticipate new applications and discoveries that will contribute to advancements in medicine.